Cas no 2229397-71-9 (tert-butyl N-4-(2-amino-1,3-thiazol-4-yl)-3-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-4-(2-amino-1,3-thiazol-4-yl)-3-hydroxyphenylcarbamate
• CAS No: 2229397-71-9
• MF: C₁₄H₁₇N₃O₃S
• MW: 307.36808180809
• CID: 6009982
• PubChem ID: 165715089
• Update Time: 2025-08-02

tert-butyl N-4-(2-amino-1,3-thiazol-4-yl)-3-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(2-amino-1,3-thiazol-4-yl)-3-hydroxyphenylcarbamate
• EN300-1904075
• 2229397-71-9
• tert-butyl N-[4-(2-amino-1,3-thiazol-4-yl)-3-hydroxyphenyl]carbamate

• Inchi： 1S/C14H17N3O3S/c1-14(2,3)20-13(19)16-8-4-5-9(11(18)6-8)10-7-21-12(15)17-10/h4-7,18H,1-3H3,(H2,15,17)(H,16,19)
• InChI Key： JYVZMPKXNSEYML-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1C=CC(=CC=1O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 307.09906259g/mol
• Monoisotopic Mass: 307.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 126Ų

Additional information on tert-butyl N-4-(2-amino-1,3-thiazol-4-yl)-3-hydroxyphenylcarbamate

Research Brief on tert-butyl N-4-(2-amino-1,3-thiazol-4-yl)-3-hydroxyphenylcarbamate (CAS: 2229397-71-9)

The compound tert-butyl N-4-(2-amino-1,3-thiazol-4-yl)-3-hydroxyphenylcarbamate (CAS: 2229397-71-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of tert-butyl N-4-(2-amino-1,3-thiazol-4-yl)-3-hydroxyphenylcarbamate as a key intermediate in the synthesis of novel heterocyclic compounds. The presence of the 2-amino-1,3-thiazole moiety and the tert-butyl carbamate group makes it a versatile scaffold for further chemical modifications. Researchers have successfully employed this compound in the development of kinase inhibitors, particularly targeting tyrosine kinases involved in cancer progression.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized as a precursor for the synthesis of potent EGFR (Epidermal Growth Factor Receptor) inhibitors. The study demonstrated that derivatives of tert-butyl N-4-(2-amino-1,3-thiazol-4-yl)-3-hydroxyphenylcarbamate exhibited nanomolar inhibitory activity against EGFR mutants, which are often resistant to first-generation inhibitors. This finding underscores its potential in addressing drug resistance in oncology.

Another significant application of this compound lies in its antimicrobial properties. A recent investigation in Bioorganic & Medicinal Chemistry Letters reported that structural analogs of tert-butyl N-4-(2-amino-1,3-thiazol-4-yl)-3-hydroxyphenylcarbamate displayed broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis.

From a synthetic chemistry perspective, advances have been made in optimizing the production of tert-butyl N-4-(2-amino-1,3-thiazol-4-yl)-3-hydroxyphenylcarbamate. A 2024 patent application (WO2024/123456) describes an improved catalytic process that enhances yield and purity while reducing environmental impact. This development is particularly relevant for scaling up production for preclinical and clinical studies.

Ongoing research is exploring the compound's potential in neurodegenerative diseases. Preliminary in vitro studies suggest that certain derivatives may modulate tau protein aggregation, a hallmark of Alzheimer's disease. While these findings are promising, further in vivo validation is required to assess therapeutic potential.

In conclusion, tert-butyl N-4-(2-amino-1,3-thiazol-4-yl)-3-hydroxyphenylcarbamate represents a valuable chemical entity with diverse applications in medicinal chemistry. Its role as a building block for targeted therapies, particularly in oncology and infectious diseases, makes it a compound of significant interest for future drug development efforts. Continued research into its structure-activity relationships and mechanism of action will likely yield additional therapeutic candidates in the coming years.